Cas no 1261745-20-3 (3-Iodo-5-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine)
3-Iodo-5-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-5-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine
-
- Inchi: 1S/C13H6F6IN/c14-12(15,16)7-5-10(20)11(21-6-7)8-3-1-2-4-9(8)13(17,18)19/h1-6H
- InChI Key: SEKBQEBDIVIKQT-UHFFFAOYSA-N
- SMILES: IC1=CC(C(F)(F)F)=CN=C1C1C=CC=CC=1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 356
- XLogP3: 4.9
- Topological Polar Surface Area: 12.9
3-Iodo-5-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013008360-250mg |
3-Iodo-5-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine |
1261745-20-3 | 97% | 250mg |
470.40 USD | 2021-05-31 | |
| Alichem | A013008360-500mg |
3-Iodo-5-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine |
1261745-20-3 | 97% | 500mg |
806.85 USD | 2021-05-31 | |
| Alichem | A013008360-1g |
3-Iodo-5-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine |
1261745-20-3 | 97% | 1g |
1,534.70 USD | 2021-05-31 |
3-Iodo-5-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 3-Iodo-5-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine
Introduction to 3-Iodo-5-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261745-20-3)
3-Iodo-5-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine, with the CAS number 1261745-20-3, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an iodine atom, a trifluoromethyl group, and a substituted pyridine ring, which collectively contribute to its distinct chemical properties and potential biological activities.
The synthesis of 3-Iodo-5-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine has been a subject of extensive study due to its potential as a building block in the development of novel pharmaceuticals. The presence of the iodine atom makes it particularly useful in cross-coupling reactions, which are fundamental in the synthesis of complex organic molecules. Additionally, the trifluoromethyl groups enhance the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design.
Recent research has highlighted the importance of 3-Iodo-5-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine in various biological applications. For instance, studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). In cancer research, the compound has demonstrated significant cytotoxic effects against various cancer cell lines, suggesting its potential as a lead compound for the development of new anticancer drugs.
The pharmacological profile of 3-Iodo-5-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine has also been explored in preclinical studies. These studies have revealed that the compound possesses good oral bioavailability and favorable pharmacokinetic properties, which are crucial for its therapeutic efficacy. Furthermore, its low toxicity profile makes it a promising candidate for further clinical evaluation.
In addition to its therapeutic potential, 3-Iodo-5-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine has been investigated for its use in diagnostic imaging. The iodine atom can be radiolabeled to create imaging agents for positron emission tomography (PET) and single-photon emission computed tomography (SPECT). This application is particularly relevant in oncology, where accurate imaging is essential for early detection and monitoring of cancer progression.
The synthesis of 3-Iodo-5-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine typically involves multistep processes that require precise control over reaction conditions. Common synthetic routes include palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. Advances in synthetic methodologies have led to more efficient and scalable production processes, making this compound more accessible for both research and industrial applications.
In conclusion, 3-Iodo-5-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261745-20-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an important molecule for further investigation and development. As research continues to advance, it is likely that new applications and therapeutic uses will be discovered, further solidifying its importance in the field.
1261745-20-3 (3-Iodo-5-(trifluoromethyl)-2-(2-(trifluoromethyl)phenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)